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Compound of Interest

Compound Name: p-Dihydrocoumaroyl-CoA

Cat. No.: B15551304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Coumaroyl-CoA Reductase (CCR) is a pivotal enzyme in the phenylpropanoid pathway,

catalyzing the first committed step in the biosynthesis of monolignols, the primary building

blocks of lignin.[1] Lignin is essential for providing structural integrity to plant cell walls, and its

composition can significantly impact biomass processing for biofuels and the quality of forage

crops. The activity of CCR is a critical control point in this pathway, making it a key target for

research in plant science, biotechnology, and drug development. These application notes

provide a detailed protocol for a continuous spectrophotometric assay to determine CCR

activity, along with relevant kinetic data and pathway diagrams.

Cinnamoyl-CoA reductase (CCR) catalyzes the NADPH-dependent reduction of p-coumaroyl-

CoA to p-coumaraldehyde.[1] This reaction is a crucial regulatory point in the lignin

biosynthesis pathway. The assay described herein monitors the decrease in absorbance at 340

nm, which corresponds to the oxidation of NADPH to NADP+. This method is sensitive,

continuous, and suitable for kinetic studies and inhibitor screening.

Principle of the Assay
The enzymatic activity of CCR is determined by monitoring the consumption of NADPH, which

exhibits a characteristic absorbance maximum at 340 nm. As the reaction proceeds, NADPH is
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oxidized to NADP+, leading to a decrease in absorbance at this wavelength. The rate of this

decrease is directly proportional to the CCR activity in the sample.

Reaction: p-Coumaroyl-CoA + NADPH + H⁺ → p-Coumaraldehyde + NADP⁺ + CoASH

Lignin Biosynthesis Pathway
CCR is a central enzyme in the lignin biosynthesis pathway, which funnels metabolites from the

general phenylpropanoid pathway into the production of monolignols.
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Preparation

Assay Execution

Data Analysis

Prepare Reagents:
- Assay Buffer (pH 6.25)

- p-Coumaroyl-CoA
- NADPH (fresh)
- Enzyme Extract

Set up Reaction Mixture in Cuvette:
- Assay Buffer

- NADPH
- Enzyme Extract

Pre-incubate at 30°C for 3 min

Initiate Reaction by adding
p-Coumaroyl-CoA

Immediately monitor Absorbance at 340 nm
for 5-10 minutes (kinetic mode)

Calculate the rate of NADPH oxidation
(ΔA340/min)

Calculate Enzyme Activity using the
Beer-Lambert Law (ε of NADPH = 6.22 mM⁻¹cm⁻¹)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15551304?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15551304?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/7454/
https://pubmed.ncbi.nlm.nih.gov/7454/
https://pubmed.ncbi.nlm.nih.gov/7454/
https://www.benchchem.com/product/b15551304#enzymatic-assay-for-p-coumaroyl-coa-reductase-activity
https://www.benchchem.com/product/b15551304#enzymatic-assay-for-p-coumaroyl-coa-reductase-activity
https://www.benchchem.com/product/b15551304#enzymatic-assay-for-p-coumaroyl-coa-reductase-activity
https://www.benchchem.com/product/b15551304#enzymatic-assay-for-p-coumaroyl-coa-reductase-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

